![molecular formula C12H5Cl3F3NOS B2454578 2,5-dichloro-N-(2-chloro-5-(trifluoromethyl)phenyl)thiophene-3-carboxamide CAS No. 393838-55-6](/img/structure/B2454578.png)
2,5-dichloro-N-(2-chloro-5-(trifluoromethyl)phenyl)thiophene-3-carboxamide
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Overview
Description
The compound is a chlorinated, trifluoromethylated thiophene carboxamide . Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. The trifluoromethyl group (-CF3) is a common functional group in organic chemistry, known for its high electronegativity and the stability it confers to molecules .
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiophene compounds are often synthesized using transition metal-catalyzed reactions . The trifluoromethyl group could potentially be introduced using a suitable trifluoromethylation reagent .
Molecular Structure Analysis
The molecular structure of this compound would likely feature a thiophene ring core, with the various chloro and trifluoromethyl substituents attached at the specified positions . The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of electronegative fluorine atoms could increase its polarity, potentially affecting its solubility and reactivity .
Scientific Research Applications
Synthesis and Characterization
- Research efforts have been made to synthesize and characterize novel derivatives related to "2,5-dichloro-N-(2-chloro-5-(trifluoromethyl)phenyl)thiophene-3-carboxamide", focusing on their potential antimicrobial and antibiofilm properties. Such derivatives have shown significant activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus, which are known for their biofilm formation capabilities (Limban et al., 2011).
- The compound's framework has been utilized in the development of inhibitors targeting transcription factors NF-kappaB and AP-1, aiming to enhance oral bioavailability and cellular activity. Structural modifications on its pyrimidine portion have indicated the critical nature of certain groups for maintaining its biological activity (Palanki et al., 2000).
Anticancer Activity
- New thiophene derivatives, including "this compound", have been synthesized and tested for their anticancer activity. These derivatives have shown promising inhibitory activity against various cancer cell lines, highlighting the compound's potential as a precursor in anticancer drug development (Atta & Abdel‐Latif, 2021).
Material Science Applications
- In material science, derivatives of "this compound" have been investigated for the synthesis of novel poly(amide-imide)s with exceptional thermal, dielectric, and optical properties, suitable for high-performance materials (Liu et al., 2017).
Safety and Hazards
properties
IUPAC Name |
2,5-dichloro-N-[2-chloro-5-(trifluoromethyl)phenyl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Cl3F3NOS/c13-7-2-1-5(12(16,17)18)3-8(7)19-11(20)6-4-9(14)21-10(6)15/h1-4H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLYIUCWINSOTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)NC(=O)C2=C(SC(=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Cl3F3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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